Cas no 1893319-90-8 (5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole)

• Product Name: 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole
• CAS No: 1893319-90-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5776996
• PubChem ID: 116925340
• Update Time: 2025-07-15

5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1893319-90-8
• 5-[(azetidin-3-yl)methyl]-1H-1,3-benzodiazole
• EN300-1785464
• 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole

• Inchi： 1S/C11H13N3/c1-2-10-11(14-7-13-10)4-8(1)3-9-5-12-6-9/h1-2,4,7,9,12H,3,5-6H2,(H,13,14)
• InChI Key： CGDWLRPXYBFILU-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C3C(=C2)NC=N3)C1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole

Introduction to 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole (CAS No. 1893319-90-8)

5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 1893319-90-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of azetidine and benzodiazole, making it a compound of considerable interest for medicinal chemists and researchers exploring novel therapeutic agents. The benzodiazole moiety is well-known for its anxiolytic, sedative, and muscle relaxant properties, while the azetidine ring introduces unique steric and electronic characteristics that can influence the compound's biological activity and pharmacokinetic profile.

The synthesis of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole involves multi-step organic transformations that require precise control over reaction conditions to achieve high yield and purity. The introduction of the azetidine ring into the benzodiazole framework necessitates careful consideration of regioselectivity and stereoselectivity to ensure the desired product architecture. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of production processes while maintaining high chemical yields.

One of the most compelling aspects of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole is its potential as a scaffold for drug discovery. The combination of the benzodiazole and azetidine moieties creates a versatile platform that can be modified to target various biological pathways. For instance, structural analogs of this compound have shown promise in preclinical studies as potential treatments for neurological disorders, including anxiety-related conditions and sleep disturbances. The azetidine ring, in particular, has been investigated for its ability to modulate receptor binding affinity and metabolic stability, which are critical factors in drug development.

Recent research has highlighted the importance of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole in the development of next-generation therapeutics. Studies have demonstrated that modifications to the azetidine ring can significantly alter the pharmacological properties of the molecule. For example, substituents introduced at the 3-position of azetidine can enhance binding affinity to specific receptors while minimizing off-target effects. This level of structural optimization is essential for developing drugs with improved efficacy and safety profiles.

The benzodiazole component of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole remains a focal point for innovation due to its well-documented pharmacological effects. Researchers are exploring ways to enhance the therapeutic benefits of benzodiazole-based compounds while mitigating common side effects such as dependence and tolerance. The integration of azetidine into the benzodiazole framework offers a promising approach to achieving this balance. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify derivatives with enhanced pharmacological profiles.

In addition to its potential in neurological applications, 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole has been investigated for its role in other therapeutic areas. Its structural motifs suggest utility in treating conditions such as inflammation and pain management. The ability to fine-tune the electronic and steric properties of this compound allows for targeted interactions with biological targets involved in these pathways. This versatility makes it an attractive candidate for further exploration in drug discovery programs.

The synthesis and characterization of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole have benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and dynamics of the compound, enabling researchers to optimize its properties for therapeutic use. High-resolution NMR studies have been particularly valuable in elucidating the conformational preferences of 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole, which is crucial for understanding its biological activity.

As interest in 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole grows, so does the body of literature surrounding its applications. Recent publications have reported on novel synthetic methodologies that improve accessibility to this compound, fostering further research into its potential uses. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in this area by combining expertise in organic chemistry, medicinal chemistry, and computational biology.

The future prospects for 5-(azetidin-3-yl)methyl-1H-1,3-benzodiazole are bright, with ongoing research uncovering new possibilities for its application in medicine. Innovations in synthetic chemistry continue to expand the toolkit available for modifying this scaffold, allowing for greater customization of its pharmacological properties. As our understanding of biological systems evolves, compounds like 5-(azetidin--yl)methyl--H--13--benzodi--azole will likely play an increasingly important role in addressing complex diseases.